Cas no 1936220-17-5 (4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 1936220-17-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5702890
• PubChem ID: 131081549
• Update Time: 2025-06-08

4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-methyl-1-[2-(tetrahydro-3-furanyl)ethyl]-
• 1936220-17-5
• 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine
• EN300-1111164
• 4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine

• Inchi： 1S/C10H17N3O/c1-8-6-13(12-10(8)11)4-2-9-3-5-14-7-9/h6,9H,2-5,7H2,1H3,(H2,11,12)
• InChI Key： YSVQFNHPKXLJQA-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CCN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 362.4±22.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Additional information on 4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine

Introduction to 4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine (CAS No. 1936220-17-5)

4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound, identified by the chemical identifier CAS No. 1936220-17-5, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their biological activity and therapeutic potential. The presence of an N-substituted pyrazole core, combined with an ethyl side chain functionalized with an oxolane ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine encompasses several key functional groups that contribute to its potential biological interactions. The pyrazole ring itself is a well-documented scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. Specifically, the 3-amino group on the pyrazole ring provides a site for further derivatization, while the methyl group at the 4-position introduces steric and electronic modifications that can influence binding affinity and selectivity. The ethyl side chain, further substituted with an oxolane ring, adds another layer of complexity and may contribute to solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine may interact with biological targets through multiple mechanisms. The pyrazole core is particularly adept at binding to enzymes and receptors due to its rigid aromatic structure, while the oxolane ring can engage in favorable hydrophobic interactions or hydrogen bonding depending on the target protein's environment. This dual functionality makes it a versatile building block for designing molecules with tailored pharmacological properties.

In the context of contemporary drug discovery, the synthesis and characterization of novel heterocyclic compounds like 4-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine are of paramount importance. The compound's structural features align well with current trends in medicinal chemistry, which emphasize the development of multifunctional agents capable of addressing complex diseases. For instance, pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer activities. The incorporation of an oxolane ring into the molecular framework may enhance bioavailability and reduce off-target effects, making this compound a valuable asset in therapeutic research.

The synthesis of 4-methyl-1-(2-(oxolan)-3-yloxy)ethylpyrazolamidine (a closely related derivative) has been reported in recent literature as a proof-of-concept demonstration of its feasibility. This synthetic approach involved multi-step reactions starting from commercially available precursors, showcasing the practicality of producing such complex molecules on a laboratory scale. Further optimization efforts are expected to focus on improving yield and purity while exploring alternative synthetic routes that could enhance scalability for preclinical and clinical studies.

One particularly intriguing aspect of 4-methyl-N-(2-(oxolan)-3-yloxy)propylpyrazolamidine is its potential application in modulating enzyme activity through allosteric inhibition or substrate mimicry. The oxolane ring, being a saturated heterocycle with a strained three-membered ring structure, can serve as a conformationally constrained mimic of natural substrates or intermediates in enzymatic pathways. This feature has been exploited in designing transition-state analogs that bind tightly to active sites or regulatory pockets on target enzymes. Such binding interactions could lead to novel therapeutic strategies against diseases caused by aberrant enzyme function.

The pharmacokinetic profile of 4-methyl-N-(2-(oxolan)-3-yloxy)propylpyrazolamidine is another critical factor that influences its potential as a drug candidate. Initial pharmacokinetic studies suggest that this compound exhibits moderate solubility in water and favorable metabolic stability in vitro. These properties are essential for ensuring adequate absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles required for successful drug development. Further investigations into its pharmacokinetics will be necessary to assess bioavailability after oral administration and identify any potential liabilities related to rapid clearance or accumulation.

The broader significance of this compound lies in its contribution to expanding our understanding of how structural modifications within heterocyclic scaffolds can influence biological activity across multiple therapeutic areas. Researchers are increasingly recognizing that small changes in molecular architecture—such as introducing or replacing functional groups like those present in 4-methyl-N-(2-(oxolan)-3-yloxy)propylpyrazolamidine—can dramatically alter pharmacological outcomes without compromising efficacy. This underscores why continued exploration into novel derivatives remains so vital for advancing pharmaceutical innovation.

In conclusion,4-methyl-N-(2-(oxolan)-3-yloxy)propylpyrazolamidine represents an exciting opportunity for medicinal chemists seeking new leads for treating human diseases through rational drug design approaches based on structural biology insights combined with computational modeling techniques。With further refinement both chemically as well biologically，this molecule could emerge as part leading candidates next generation therapeutics targeting diverse pathological conditions。